![molecular formula C20H25N5O2 B2458540 3-acetamido-N-(1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl)benzamide CAS No. 2034201-06-2](/img/structure/B2458540.png)
3-acetamido-N-(1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl)benzamide
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Description
The compound “3-acetamido-N-(1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl)benzamide” is a versatile material used in scientific research. It belongs to the class of organic compounds known as benzamides . These are organic compounds containing a carboxamido substituent attached to a benzene ring .
Molecular Structure Analysis
The molecular formula of this compound is C20H25N5O2 . The InChI string representation of its structure isInChI=1S/C20H25N5O2/c1-13(26)21-17-4-2-3-15(11-17)20(27)22-16-7-9-25(10-8-16)19-12-18(23-24-19)14-5-6-14/h2-4,11-12,14,16H,5-10H2,1H3,(H,21,26)(H,22,27)(H,23,24)
. Physical And Chemical Properties Analysis
The compound has an average weight of 227.2618 and a monoisotopic weight of 227.105862053 . More specific physical and chemical properties such as solubility, melting point, boiling point, etc., are not available in the current resources.Scientific Research Applications
Synthesis and Biological Activities
Antimicrobial Activities : Some new thiazole and pyrazole derivatives based on 4,5,6,7-tetrahydrobenzothiophene moiety were synthesized and evaluated for their antimicrobial properties, with some compounds exhibiting promising activities (Gouda et al., 2010).
Antiprion Agents : Benzamide derivatives, including those with structural features similar to the specified compound, have been synthesized and evaluated as antiprion agents, indicating potential therapeutic applications against prion diseases (Fiorino et al., 2012).
Insecticidal Assessment : Innovative heterocycles incorporating a thiadiazole moiety have been assessed for insecticidal properties against the cotton leafworm, indicating potential agricultural applications (Fadda et al., 2017).
Heterocyclic Synthesis : Compounds including N-1-Naphthyl-3-oxobutanamide have been synthesized for potential applications in heterocyclic chemistry, showcasing the versatility of such compounds in creating a variety of biologically active molecules (Hussein et al., 2009).
Properties
IUPAC Name |
3-acetamido-N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N5O2/c1-13(26)21-17-4-2-3-15(11-17)20(27)22-16-7-9-25(10-8-16)19-12-18(23-24-19)14-5-6-14/h2-4,11-12,14,16H,5-10H2,1H3,(H,21,26)(H,22,27)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWYBOSVLUINAKP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=CC(=C1)C(=O)NC2CCN(CC2)C3=NNC(=C3)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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